Cas no 80163-14-0 (1-o,3-o-dimethyl Benzene-1,3-dicarbothioate)

• Product Name: 1-o,3-o-dimethyl Benzene-1,3-dicarbothioate
• CAS No: 80163-14-0
• MF: C₁₀H₁₀O₂S₂
• MW: 226.315200328827
• CID: 985183
• PubChem ID: 327749
• Update Time: 2025-04-20

1-o,3-o-dimethyl Benzene-1,3-dicarbothioate Chemical and Physical Properties

Names and Identifiers

• 1-o,3-o-dimethyl Benzene-1,3-dicarbothioate
• AC1L716T
• NSC304083
• NSC-304083
• DTXSID40316516
• O~1~,O~3~-Dimethyl benzene-1,3-dicarbothioate
• 80163-14-0

• Inchi： 1S/C10H10O2S2/c1-11-9(13)7-4-3-5-8(6-7)10(14)12-2/h3-6H,1-2H3
• InChI Key： HCLAQZIDWISRDC-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C(OC)=S)C=1)OC

Computed Properties

• Exact Mass: 226.01200
• Monoisotopic Mass: 226.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 82.64000
• LogP: 2.33040